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Cat. No.: B113419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Dimethylpropiothetin (DMPT) as a feed intake

enhancer in aquaculture. The information presented is supported by experimental data to aid in

the evaluation of DMPT against other alternatives.

Quantitative Performance Data
The efficacy of DMPT in stimulating feed intake and promoting growth in aquatic species has

been demonstrated in several studies. The following tables summarize the key quantitative

data from a controlled experiment on carp, comparing the effects of different concentrations of

DMPT with a control diet and a diet supplemented with Dimethylthetin (DMT), another known

feed attractant.

Table 1: Effect of DMPT on Biting Frequency in Carp
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Treatment
Concentration (g/kg of
feed)

Biting Frequency (counts/2
min)

Control 0 25.3 ± 3.1

DMPT 0.1 48.2 ± 4.5

DMPT 0.2 55.7 ± 5.2

DMPT 0.3 63.4 ± 6.8

DMT 0.1 39.8 ± 3.9

DMT 0.2 45.1 ± 4.2

DMT 0.3 51.6 ± 5.5

Data presented as mean ± standard deviation.

Table 2: Effect of DMPT on Growth Performance and Feed Utilization in Carp

Treatment
Concentration
(g/kg of feed)

Weight Gain
Rate (%)

Specific
Growth Rate
(%/day)

Feed
Conversion
Ratio (FCR)

Control 0 100 ± 8.7 1.15 ± 0.10 2.07 ± 0.18

DMPT 0.1 160.4 ± 12.5 1.62 ± 0.13 1.49 ± 0.12

DMPT 0.2 173.9 ± 14.1 1.74 ± 0.15 1.46 ± 0.11

DMPT 0.3 198.5 ± 17.9 1.84 ± 0.16 1.39 ± 0.13

DMT 0.1 135.7 ± 11.8 1.41 ± 0.11 1.68 ± 0.14

DMT 0.2 148.2 ± 12.3 1.53 ± 0.12 1.59 ± 0.13

DMT 0.3 163.6 ± 13.7 1.65 ± 0.14 1.52 ± 0.12

Data presented as mean ± standard deviation.
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In studies on marine fish, dietary administration of DMPT also showed significant increases in

body weight gain. For red sea bream, a 2.5-fold increase was observed at day 18, and for

yellowtail, a 4.5-fold increase was seen at day 13 compared to control groups[1].

Experimental Protocols
The following is a representative experimental protocol based on studies investigating the

effects of DMPT on carp[2][3].

Objective: To evaluate the effect of DMPT as a feed attractant on the feed intake and growth

performance of carp.

Experimental Animals: Healthy carp with an average initial body weight of approximately 30g

were used. The fish were acclimated to the laboratory conditions for one week prior to the

experiment, during which they were fed a basal diet.

Experimental Diets:

Control Diet: A basal feed mixture was prepared by crushing standard carp feed and mixing it

with an equal amount of alpha-starch. This mixture was then formed into granules with

distilled water and air-dried.

DMPT-Supplemented Diets: The basal feed mixture was supplemented with DMPT at

concentrations of 0.1 g/kg, 0.2 g/kg, and 0.3 g/kg of feed. DMPT crystals were first dissolved

in distilled water and then thoroughly mixed with the feed ingredients before pelleting and

drying.

DMT-Supplemented Diets: For comparison, diets supplemented with DMT at the same

concentrations were also prepared using the same method.

Experimental Design:

Fish were randomly distributed into experimental tanks, with 20 fish per tank.

Each dietary treatment was tested in triplicate.

The experiment was conducted for a duration of 6 weeks.
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Feeding and Rearing Conditions:

Fish were fed three times a day at 8:00, 13:00, and 17:00.

The daily feeding rate was maintained at 5-7% of the fish's body weight.

Water quality parameters (temperature, pH, dissolved oxygen) were monitored and

maintained within the optimal range for carp.

Data Collection and Analysis:

Biting Frequency: To assess the attractant effect, the number of bites on the feed pellets

within a 2-minute interval was recorded.

Growth Performance: Fish were weighed at the beginning and end of the experiment to

calculate the Weight Gain Rate (WGR) and Specific Growth Rate (SGR).

Feed Utilization: The total feed consumed was recorded to calculate the Feed Conversion

Ratio (FCR).

Statistical Analysis: Data were analyzed using appropriate statistical methods (e.g., ANOVA)

to determine significant differences between the treatment groups.

Signaling Pathway of DMPT in Fish Gustatory
Receptors
DMPT enhances feed intake by stimulating the gustatory (taste) and olfactory (smell) receptors

of aquatic animals[4][5]. The primary mechanism involves the activation of G-protein-coupled

receptors (GPCRs) in the taste buds[6][7]. The binding of DMPT to these receptors initiates a

downstream signaling cascade, leading to neurotransmitter release and the perception of a

positive feeding cue.
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Caption: DMPT gustatory signaling pathway in fish.

Experimental Workflow
The process of validating the efficacy of DMPT as a feed attractant follows a structured

experimental workflow.
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Caption: Workflow for DMPT feed additive validation.

Logical Relationship of DMPT's Effects
The positive impact of DMPT on aquaculture production is a result of a cascade of

interconnected physiological and behavioral responses.
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Caption: Logical flow of DMPT's impact in aquaculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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